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Compound of Interest

Compound Name: Lewisite 2
CAS No.: 40334-69-8
Cat. No.: B15723159
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Lewisite 2 is a highly toxic chemical warfare agent.[1] The information provided
herein is intended for trained professionals in controlled laboratory settings and is not a
substitute for comprehensive training, institutional safety protocols, and adherence to all
applicable regulations. All work with Lewisite 2 must be conducted in a designated facility
equipped for handling highly hazardous chemical agents.

Introduction

Lewisite 2 (L-2) is an organoarsenic compound and a potent vesicant (blister agent).[1] It is
typically found as a component of "Lewisite,” a mixture that also includes Lewisite 1 (L-1) and
Lewisite 3 (L-3).[1][2] Due to its extreme toxicity and immediate damaging effects on the skin,
eyes, and respiratory tract, stringent safety protocols are imperative for its handling and
disposal.[1][3][4] These notes provide a detailed protocol for the safe management of Lewisite
2 in a research environment.

Physical and Chemical Properties
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A summary of the key physical and chemical properties of Lewisite 2 is presented in Table 1.

This data is crucial for understanding its behavior under experimental conditions and for

developing appropriate safety measures.

Table 1: Physical and Chemical Properties of Lewisite 2

Property

Value

Reference(s)

Chemical Name

Bis[(E)-2-chloroethen-1-

ylJarsinous chloride

[1]

Dichlorovinylarsine chloride, L-

Synonyms 5 [1][5]

CAS Number 50361-06-3 [1]

Molecular Formula C4H4AsCI3 [1][6]

Molar Mass 233.35 g/mol [1][6]
Oily, colorless liquid when

Appearance pure; impure samples can be [2][3]
yellow to brown-black.

Odor Geranium-like [2][3]
Low solubility in water; soluble

. in common organic solvents,

Solubility ) ) [3]
alcohols, gasoline, oils, and
fats.

Vapor Density 7.1 (air=1) [3]

Reactivity

Hydrolyzes in the presence of
water to form toxic and
vesicant compounds.[3][7]
Reacts with metals to form

flammable hydrogen gas.[2]

Health Hazard Information
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Lewisite 2 is a powerful irritant and blistering agent that poses a severe and immediate threat
to human health.[1][4] Exposure can occur through inhalation, skin contact, eye contact, and

ingestion.[3][4]

Table 2: Health Hazards of Lewisite 2
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Route of Exposure

Effects Reference(s)

Inhalation

Immediate burning pain and
irritation of the respiratory tract,
nosebleed, laryngitis,
coughing, and difficulty
breathing.[1] Severe exposure
can lead to fatal pulmonary
edema and chronic respiratory
disease.[1][2]

Skin Contact

Immediate stinging and
burning pain.[2] Rapid
absorption through the skin,
followed by redness and the
formation of large, fluid-filled
blisters within hours.[2][4]
Systemic arsenic poisoning
can occur, leading to "Lewisite
shock” (refractory hypotension)
due to capillary damage and
fluid loss.[1][2][8]

Eye Contact

The eyes are the most
sensitive organ to Lewisite
vapors.[3] Immediate and
severe pain, irritation, swelling,
and potential for permanent
corneal damage and
blindness.[2][9]

Ingestion

Severe pain, nausea, vomiting,
and tissue damage in the

gastrointestinal tract.[1][2]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

© 2026 BenchChem. All rights reserved. 4/12 Tech Support


https://en.wikipedia.org/wiki/Lewisite_2
https://en.wikipedia.org/wiki/Lewisite_2
https://en.wikipedia.org/wiki/Lewisite
https://en.wikipedia.org/wiki/Lewisite
https://en.wikipedia.org/wiki/Lewisite
https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750006.html
https://en.wikipedia.org/wiki/Lewisite_2
https://en.wikipedia.org/wiki/Lewisite
https://haz-map.com/Agents/1451
https://nrt.org/sites/2/files/NRT%20CBRN%20CHEM%20UPDATE%20Lewisite%20L%20QRG%20FINAL%202023%2012%2018.pdf
https://en.wikipedia.org/wiki/Lewisite
https://www.dhd2.org/wp-content/uploads/2016/03/lewisite.pdf
https://en.wikipedia.org/wiki/Lewisite_2
https://en.wikipedia.org/wiki/Lewisite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15723159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

All work with Lewisite 2 must be conducted within a certified and restricted-access laboratory,

inside a functioning chemical fume hood or other appropriate containment device. A regulated,

marked area should be established where Lewisite is handled, used, or stored.[10]

Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory. The minimum requirement for handling any

quantity of Lewisite 2 is Level A protection.[3][4]

Table 3: Mandatory Personal Protective Equipment (PPE)

PPE Component Specification Rationale Reference(s)
NIOSH-certified
Chemical, Biological,
Radiological, Nuclear
(CBRN) Self- , _
] ) Provides the highest
Contained Breathing ]
) ) level of respiratory
Respiratory Protection  Apparatus (SCBA) ] ] [3B114][11]
_ _ protection against
with a full facepiece, ] ]
] highly toxic vapors.
operated in a
pressure-demand or
other positive-
pressure mode.
Protects against skin
) contact with liquid and
Fully encapsulating, o
_ _ _ ~vapor. Lewisite can
Body Protection chemical-resistant suit ] [2][11][12]
penetrate ordinary
(Level A). )
clothing and even
rubber gloves.
Inner and outer Provides a double
Gloves chemical-resistant barrier against skin [11][13]
gloves. contact.
Chemical-resistant Protects feet from
Footwear steel-toed boots with spills and physical [11][13]
shanks. hazards.
© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b15723159/docs?utm_src=pdf-body#application-notes-protocols-safe-handling-and-disposal-of-lewisite-2
https://nj.gov/health/eoh/rtkweb/documents/fs/2517.pdf
https://www.benchchem.com/product/b15723159/docs?utm_src=pdf-body#application-notes-protocols-safe-handling-and-disposal-of-lewisite-2
https://nrt.org/sites/2/files/NRT%20CBRN%20CHEM%20UPDATE%20Lewisite%20L%20QRG%20FINAL%202023%2012%2018.pdf
https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750006.html
https://nrt.org/sites/2/files/NRT%20CBRN%20CHEM%20UPDATE%20Lewisite%20L%20QRG%20FINAL%202023%2012%2018.pdf
https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750006.html
https://chemm.hhs.gov/ppe.htm
https://en.wikipedia.org/wiki/Lewisite
https://chemm.hhs.gov/ppe.htm
https://www.ncbi.nlm.nih.gov/books/NBK230676/
https://chemm.hhs.gov/ppe.htm
https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://chemm.hhs.gov/ppe.htm
https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15723159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

General Handling Procedures

Training: All personnel must receive comprehensive training on the hazards of Lewisite 2,
safe handling procedures, emergency response, and decontamination protocols before
being authorized to work with the agent.[10]

Restricted Access: Access to the laboratory where Lewisite 2 is handled must be strictly
controlled and limited to authorized personnel.

Containment: All manipulations of Lewisite 2 must be performed within a certified chemical
fume hood or glovebox.

Buddy System: Never work alone when handling Lewisite 2. A second authorized and
equipped person must be present as a safety observer.

Transport: When transporting Lewisite 2 within the facility, it must be in a sealed, double-
contained, and shatterproof container.

Waste: All contaminated materials (e.g., pipette tips, gloves, labware) must be considered
hazardous waste and disposed of according to the protocol in Section 6.0.

Decontamination and Emergency Response

Rapid decontamination is critical to mitigating injury from Lewisite 2 exposure.[3][4]

Personnel Decontamination

Immediate Action: Immediately remove the individual from the source of exposure.[3] If the
release was indoors, evacuate the building.[14] If outdoors, move to the highest ground
possible as Lewisite vapor is heavier than air.[14]

Clothing Removal: Quickly remove all contaminated clothing. Clothing that must be pulled
over the head should be cut off.[14] Seal the contaminated clothing in a labeled, vapor-tight
plastic bag, and then double-bag it.[14]

Skin Decontamination: As quickly as possible, wash the affected skin with large amounts of
soap and water.[14][15] Be careful not to break the skin.[3] Reactive Skin Decontamination
Lotion (RSDL) may also be effective.[3]
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Eye Decontamination: If eyes are exposed, rinse with copious amounts of plain water for at
least 15 minutes.[3][14]

Medical Attention: Seek immediate professional medical attention.[3][14] Inform medical
personnel of the nature of the chemical exposure.

Antidote: The antidote Dimercaprol (British Anti-Lewisite, BAL) may be administered by
medical professionals in a hospital setting to treat systemic arsenic poisoning.[3][4] It does
not prevent local skin or eye damage.[3][4]

Spill Decontamination

Evacuate: Evacuate all non-essential personnel from the area.

Containment: If safe to do so, contain the spill using appropriate absorbent materials (e.g.,
mineral-based or clay-based absorbents).[16] Avoid methods that will cause splashing.[4]

Neutralization: Decontaminate the spill area using an appropriate neutralizing solution.
Effective decontaminants include:

o Household bleach (sodium hypochlorite solution).[2]
o 3% Hydrogen peroxide solution.[17]
o Commercially available decontaminants such as EasyDECON® DF200.[17]

Residue Management: All materials used for cleanup, as well as the neutralized residue,
must be collected and disposed of as hazardous waste.[3] Decontamination wash water will
contain toxic arsenic and must not be released into the environment.[3][4]

Disposal Protocol

The disposal of Lewisite 2 and all contaminated materials must be handled by trained

hazardous waste professionals in accordance with all local, state, and federal regulations. The

Chemical Weapons Convention prohibits the dumping of chemical weapons in water, land

burial, or open-pit burning.[18]
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» Neutralization: Whenever possible, Lewisite 2 should be chemically neutralized before
disposal. Alkaline hydrolysis is an effective method, breaking it down into acetylene and
trisodium arsenate.[2][4]

o Waste Collection: All contaminated items (PPE, labware, cleaning materials) must be
collected in designated, sealed, and clearly labeled hazardous waste containers.

o Final Disposal: The sealed hazardous waste containers must be transferred to a licensed
hazardous waste disposal facility that is equipped to handle chemical warfare agents.[18]

Workflow and Pathway Diagrams

The following diagrams illustrate the critical workflows for safely managing Lewisite 2.
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Caption: Workflow for Safe Handling and Disposal of Lewisite 2.
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Caption: Emergency Response Pathway for Personnel Exposure to Lewisite 2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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